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Compound of Interest

Compound Name: CK156

Cat. No.: B10824041

Get Quote

Technical Support Center: CK156
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility and stability of CK156, a potent and selective DRAK1 inhibitor.

This resource is intended for researchers, scientists, and drug development professionals to

ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is CK156?

CK156 is a selective inhibitor of Death-Associated Protein Kinase 1 (DRAK1). It is supplied as

a white to beige powder.

Q2: What is the recommended solvent for dissolving CK156?

Based on available data, CK156 is soluble in DMSO at a concentration of 2 mg/mL. For other

solvents, it is recommended to perform small-scale solubility tests.

Q3: How should I store CK156?
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CK156 powder should be stored at 2-8°C. Stock solutions, once prepared, should be aliquoted

and stored at -20°C or -80°C to minimize freeze-thaw cycles.

Q4: Is CK156 stable in aqueous solutions?

The stability of CK156 in aqueous solutions has not been extensively reported in publicly

available literature. As a general practice for small molecules, it is advisable to prepare fresh

aqueous dilutions from a DMSO stock solution for each experiment and avoid long-term

storage in aqueous buffers.

Troubleshooting Guides
Solubility Issues
Problem: I am having difficulty dissolving CK156 powder in DMSO.

Solution 1: Sonication. After adding the solvent, vortex the vial briefly and then place it in an

ultrasonic bath for 5-10 minutes. This can help break up any clumps and facilitate

dissolution.

Solution 2: Gentle Warming. Warm the solution to 37°C for a short period (10-15 minutes).

Do not overheat, as this may degrade the compound.

Solution 3: Check Concentration. Ensure you are not exceeding the known solubility limit of

2 mg/mL in DMSO. If a higher concentration is required, consider testing other solvents such

as ethanol or DMF in small, incremental amounts.

Problem: My CK156 solution appears cloudy or has precipitates.

Cause 1: Incomplete Dissolution. This may indicate that the compound is not fully dissolved.

Refer to the solutions for solubility issues above.

Cause 2: Supersaturation. The solution may be supersaturated, leading to precipitation over

time. Try preparing a fresh solution at a slightly lower concentration.

Cause 3: Contamination. The solvent may be contaminated with water or other impurities.

Use anhydrous, high-purity solvents for preparing stock solutions.
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Stability Issues
Problem: I am observing a loss of activity with my CK156 stock solution.

Cause 1: Improper Storage. Stock solutions in DMSO should be stored at -20°C or -80°C.

Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Cause 2: Degradation in Aqueous Buffer. If you are diluting your stock solution in an aqueous

buffer and storing it, the compound may be degrading. Prepare fresh dilutions for each

experiment.

Cause 3: Exposure to Light. While not specifically documented for CK156, many organic

compounds are light-sensitive. Store stock solutions in amber vials or vials wrapped in foil to

protect from light.

Data Presentation
Property Value Reference

Molecular Formula C₂₁H₂₅N₅O₃

Molecular Weight 395.45 g/mol

Appearance White to beige powder

Solubility
DMSO: 2 mg/mL (clear

solution)

Storage Temperature 2-8°C (as powder)

Experimental Protocols
Protocol for Preparation of a 10 mM CK156 Stock Solution in DMSO

Calculate the required mass:

Molecular Weight of CK156 = 395.45 g/mol

To prepare 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution, you need:
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Mass (g) = 0.01 mol/L * 0.001 L * 395.45 g/mol = 0.0039545 g = 3.95 mg

Weighing:

Carefully weigh out approximately 3.95 mg of CK156 powder using an analytical balance.

Dissolution:

Add the weighed CK156 powder to a sterile microcentrifuge tube or vial.

Add 1 mL of anhydrous DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use

sonication or gentle warming as described in the troubleshooting guide.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

Store the aliquots at -20°C or -80°C.

Visualizations

Solution Preparation Experimental Use

Weigh CK156 Powder Dissolve in DMSO
(2 mg/mL) Aliquot Stock Solution Store at -20°C / -80°C Prepare Fresh Dilution

in Aqueous Buffer Treat Cells/Assay Analyze Results

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using CK156 solutions.
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CK156 Solubility Issue
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Caption: Troubleshooting flowchart for CK156 solubility issues.

To cite this document: BenchChem. [common issues with CK156 solubility and stability].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824041/docs#common-issues-with-ck156-
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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